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Abstract

(4Z2)-Lachnophyllum lactone, an acetylenic furanone, has emerged as a natural compound of
significant interest due to its potent phytotoxic and antifungal properties. This technical guide
provides a comprehensive overview of the discovery, first identification, and biological
evaluation of (4Z)-Lachnophyllum lactone. It details the experimental protocols for its
isolation from Conyza bonariensis and its chemical synthesis. Quantitative data on its
spectroscopic characteristics and biological efficacy are presented in structured tables.
Furthermore, this guide illustrates key experimental workflows and the proposed mechanism of
action through detailed diagrams, offering a valuable resource for researchers, scientists, and
professionals in drug development and agrochemical research.

Introduction

Natural products remain a vital source of novel chemical entities with diverse biological
activities. (4Z)-Lachnophyllum lactone is an acetylenic furanone first isolated from the roots
and aerial parts of Baccharis pedunculata in 1979.[1] It has since been identified as a major
bioactive component in various plant species, notably Conyza bonariensis.[2][3] The compound
has demonstrated significant potential as a bioherbicide and antifungal agent, making it a
compelling candidate for the development of eco-friendly pesticides.[1][4][5] This guide
synthesizes the current knowledge on (4Z)-Lachnophyllum lactone, focusing on its discovery,
characterization, and biological functions.
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Discovery and First Identification

The initial identification of (4Z)-Lachnophyllum lactone as a potent allelopathic agent was
achieved through a bioactivity-guided fractionation of extracts from Conyza bonariensis.[2] This
process involved the systematic separation of the plant extract into different fractions and
testing the biological activity of each fraction. The most active fraction was then subjected to
further purification and spectroscopic analysis to identify the responsible compound.

Isolation from Conyza bonariensis

The isolation of (4Z)-Lachnophyllum lactone was a key step in its initial identification.[2] The
process, as described in the literature, is outlined below.

Experimental Protocol: Isolation of (4Z)-Lachnophyllum Lactone

o Extraction: Lyophilized tissues of Conyza bonariensis (27 g) were extracted with a mixture of
methanol and distilled water (1:1, v/v) containing 1% NaCl (150 mL) at room temperature
with stirring for 24 hours.[2]

o Centrifugation and Solvent Partitioning: The suspension was centrifuged, and the resulting
supernatant was extracted three times with dichloromethane (CH2CI2; 3 x 150 mL).[2]

o Bioassay-Guided Fractionation: The CH2CI2 extract, which showed strong phytotoxic
activity, was subjected to further fractionation to isolate the active component(s).[2]

 Purification: The active fraction was purified to yield (4Z)-lachnophyllum lactone as a pure
compound (5.10 mg, Rf = 0.76).[2]

« |dentification: The structure of the isolated compound was confirmed using spectroscopic
methods, primarily 1H NMR and ESI-MS, and by comparison with data reported in the
literature.[2] The stereochemistry of the double bond was confirmed by NOESY
spectroscopy.[2]

Spectroscopic and Physicochemical Data

The structural elucidation of (4Z)-Lachnophyllum lactone was accomplished through a
combination of spectroscopic techniques. The key data are summarized below.
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Table 1: Physicochemical and Spectroscopic Data for (4Z)-Lachnophyllum Lactone

Property

Molecular Formula

Molecular Weight

Appearance

1H NMR (400 MHz, CDCls) & (ppm)

13C NMR (100 MHz, CDCls) & (ppm)

ESI-MS

Kovats Retention Index (Semi-standard non-polar)

Chemical Synthesis

Due to the low yields obtained from natural sources, chemical synthesis is crucial for producing
sufficient quantities of (4Z)-Lachnophyllum lactone for extensive biological evaluation.[3][4][5]
[6] A scalable total synthesis has been developed, with the key step being a Pd-Cu bimetallic
cascade cross-coupling cyclization.[1][4][5]

Experimental Protocol: Total Synthesis of (4Z)-Lachnophyllum Lactone

While the full detailed protocol is extensive, the key reaction involves:

o Starting Materials: A suitable iodopropenoic acid and a terminal alkyne.[6]

o Catalysts: PdCIz(PPhs)2 and Cul.[6]

» Solvent and Base: Acetonitrile (CH3CN) and Triethylamine (EtsN).[6]

¢ Reaction Conditions: The reaction is typically carried out at 40 °C overnight.[6]
 Purification: The final product is purified using standard chromatographic techniques.

This synthetic route allows for the production of (4Z)-Lachnophyllum lactone on a gram scale
and also enables the synthesis of its analogs for structure-activity relationship studies.[4][5][7]
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Biological Activity

(4Z)-Lachnophyllum lactone exhibits a range of biological activities, with its phytotoxic and
antifungal properties being the most extensively studied.

Phytotoxic Activity

The compound has shown significant inhibitory activity against the growth of various plant
species, particularly parasitic weeds.

Table 2: Phytotoxic Activity of (4Z)-Lachnophyllum Lactone

Target Species

Cuscuta campestris (Dodder)

Cuscuta campestris

Orobanche minor

Phelipanche ramosa

Conyza bonariensis

Lactuca sativa (Lettuce)

Agrostis stolonifera (Bentgrass)

Lemna paucicostata (Duckweed)

Antifungal Activity

(4Z2)-Lachnophyllum lactone has also demonstrated efficacy against several fungal
pathogens.
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Table 3: Antifungal Activity of (4Z)-Lachnophyllum Lactone

Target Fungi

Colletotrichum acutatum

Colletotrichum gloeosporioides

Colletotrichum fragariae

Penicillium digitatum

Pyricularia oryzae

Verticillium dahliae

Other Biological Activities

In addition to its phytotoxic and antifungal effects, (4Z)-Lachnophyllum lactone and its
analogs have been evaluated for other biological activities.

Table 4: Other Biological Activities of (4Z)-Lachnophyllum Lactone and Analogs

Activity

Nematicidal

Antileishmanial

Antimycobacterial

Mechanism of Action

The biological activity of (4Z)-Lachnophyllum lactone is likely attributed to the presence of an
a,B-unsaturated carbonyl group in its structure.[2] This functional group can act as a Michael
acceptor, reacting with nucleophiles such as the thiol groups of cysteine residues in proteins.
This covalent modification can lead to enzyme inhibition and disruption of cellular processes.

Visualizations
Experimental Workflow for Isolation and Identification
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Isolation and Identification of (4Z)-Lachnophyllum Lactone
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(42)-Lachnophyllum Lactone
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Caption: Bioactivity-guided isolation of (4Z)-Lachnophyllum Lactone.
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Retrosynthetic Analysis for Chemical Synthesis

Retrosynthetic Pathway for (4Z)-Lachnophyllum Lactone

(42)-Lachnophyllum Lactone

Pd-Cu Catalyzed
Cross-Coupling/Cyclization

(2)-3-lodopropenoic Acid Terminal Alkyne

Click to download full resolution via product page

Caption: Retrosynthesis of (4Z)-Lachnophyllum Lactone.

Proposed Mechanism of Action: Michael Addition

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15593855?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Mechanism of Action

(42)-Lachnophyllum Lactone Nucleophile
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y

Enzyme Inhibition / Disruption of Cellular Function

Biological Activity
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Caption: Proposed Michael addition mechanism.

Conclusion

(4Z)-Lachnophyllum lactone is a promising natural product with significant potential for
development as a bioherbicide and antifungal agent. Its discovery through bioactivity-guided
fractionation and subsequent characterization have laid the groundwork for further
investigation. The development of a scalable synthetic route is a critical advancement, enabling
more in-depth biological studies and potential commercial applications. Future research should
focus on elucidating the specific molecular targets and signaling pathways affected by this
compound to fully understand its mode of action and to optimize its efficacy and selectivity. The
information compiled in this technical guide provides a solid foundation for researchers and
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developers to build upon in their efforts to harness the potential of (4Z)-Lachnophyllum

lactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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